Cas no 1228880-25-8 (2,2,2-trifluoro-1-(2-methoxyphenyl)ethanamine)

• Product Name: 2,2,2-trifluoro-1-(2-methoxyphenyl)ethanamine
• CAS No: 1228880-25-8
• MF: C₉H₁₁ClF₃NO
• MW: 241.63795208931
• MDL: MFCD11841105
• CID: 1214473
• PubChem ID: 86306060
• Update Time: 2025-05-21

2,2,2-trifluoro-1-(2-methoxyphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2-methoxyphenyl)ethanamine
• 2,2,2-TRIFLUORO-1-(2-METHOXYPHENYL)ETHANAMINE HYDROCHLORIDE
• I10474
• Benzenemethanamine, 2-methoxy-alpha-(trifluoromethyl)-, hydrochloride (1:1)
• 2,2,2-trifluoro-1-(2-methoxyphenyl)ethanamine;hydrochloride
• 1228880-25-8
• MFCD11841105
• 2,2,2-TRIFLUORO-1-(2-METHOXYPHENYL)ETHANAMINEHYDROCHLORIDE
• 2,2,2-Trifluoro-1-(2-methoxyphenyl)ethanamine HCl
• 2,2,2-trifluoro-1-(2-methoxyphenyl)ethan-1-amine hydrochloride
• SB47316
• AKOS025395717
• AS-72755
• CS-0150314
• (S)-2,2,2-Trifluoro-1-(2-methoxyphenyl)ethanamine hydrochloride
• DB-329517
• SCHEMBL25214344

• MDL： MFCD11841105
• Inchi： 1S/C9H10F3NO.ClH/c1-14-7-5-3-2-4-6(7)8(13)9(10,11)12;/h2-5,8H,13H2,1H3;1H
• InChI Key： YZQDZBQXSQCSMM-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C1C=CC=CC=1OC)N)(F)F

Computed Properties

• Exact Mass: 241.0481262g/mol
• Monoisotopic Mass: 241.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2,2-trifluoro-1-(2-methoxyphenyl)ethanamine

Professional Introduction to Compound with CAS No 1228880-25-8 and Product Name: 2,2,2-trifluoro-1-(2-methoxyphenyl)ethanamine

The compound with the CAS number 1228880-25-8 and the product name 2,2,2-trifluoro-1-(2-methoxyphenyl)ethanamine represents a significant advancement in the field of pharmaceutical chemistry. This amine derivative, characterized by its trifluoromethyl group and methoxy-substituted phenyl ring, has garnered attention for its potential applications in medicinal chemistry and drug development. The unique structural features of this compound contribute to its distinct chemical properties, making it a valuable candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, the demand for novel molecular entities with enhanced efficacy and reduced side effects has driven the exploration of fluorinated amines. The presence of the trifluoromethyl (CF₃) group in 2,2,2-trifluoro-1-(2-methoxyphenyl)ethanamine is particularly noteworthy, as it is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding affinity. These attributes are critical in optimizing drug-like properties, ensuring that the compound can traverse biological membranes efficiently while maintaining target specificity.

The methoxyphenyl moiety further enhances the compound's versatility, providing a scaffold that can be modified to interact with various biological targets. This aromatic ring system is often employed in medicinal chemistry due to its ability to participate in π-stacking interactions and hydrogen bonding, both of which are crucial for receptor binding. The combination of these structural elements makes 2,2,2-trifluoro-1-(2-methoxyphenyl)ethanamine a promising candidate for designing small-molecule inhibitors or agonists.

Recent studies have highlighted the importance of fluorinated amines in the development of next-generation therapeutics. For instance, compounds containing the trifluoromethyl group have been shown to exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This is attributed to the electron-withdrawing nature of the CF₃ group, which can enhance metabolic stability by preventing rapid degradation. Additionally, fluorine atoms can influence the conformational flexibility of molecules, thereby affecting their binding modes to biological targets.

The 2-methoxyphenyl substituent in 2,2,2-trifluoro-1-(2-methoxyphenyl)ethanamine also contributes to its pharmacological potential. Methoxy groups are frequently incorporated into drug candidates due to their ability to increase solubility and improve oral bioavailability. Furthermore, they can serve as points for further functionalization, allowing chemists to fine-tune the compound's properties through derivatization strategies. This adaptability makes it an attractive building block for structure-activity relationship (SAR) studies.

In the context of contemporary pharmaceutical research, 2,2,2-trifluoro-1-(2-methoxyphenyl)ethanamine aligns with ongoing efforts to develop innovative treatments for complex diseases. Its molecular framework suggests potential applications in areas such as oncology and neurology, where precise modulation of biological pathways is essential. The compound's ability to interact with specific enzymes or receptors could lead to the discovery of novel therapeutic agents with improved therapeutic indices.

The synthesis of 1228880-25-8 involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of fluorine into aromatic systems requires careful consideration due to the high reactivity and selectivity demands imposed by these elements. Advances in catalytic processes have enabled more efficient and scalable routes for incorporating fluorinated groups into molecular architectures. These advancements are crucial for producing compounds like 1228880-25-8 on an industrial scale.

Evaluation of 1228880-25-8 through computational modeling has provided insights into its potential biological activity. Molecular docking studies have been conducted using various protein targets relevant to human health. These simulations have revealed that the compound can engage with binding pockets in enzymes and receptors with high affinity. Such findings support its candidacy as a lead compound for further pharmacological investigation.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Their unique electronic properties make them indispensable tools for drug design. The trifluoromethyl group, in particular, has been extensively studied for its ability to enhance binding interactions and metabolic stability. As a result, numerous patents and scientific publications have focused on developing methodologies for introducing CF₃ groups into biologically active molecules.

Looking ahead, the future prospects for 1228880-25-8 and derivatives thereof remain promising. Continued research efforts are expected to uncover new applications and refine synthetic strategies for producing related compounds efficiently. Collaborative initiatives between academia and industry will be essential in translating laboratory discoveries into clinical reality.